![molecular formula C14H11N3O2S B2618151 N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)thiophene-2-carboxamide CAS No. 1223894-48-1](/img/structure/B2618151.png)
N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)thiophene-2-carboxamide
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Overview
Description
“N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)thiophene-2-carboxamide” is a compound that contains a heterocyclic scaffold with nitrogen and oxygen as heteroatoms in its structure . It belongs to the class of 1,2,4-oxadiazoles, which have been synthesized by several research groups as anti-infective agents with anti-bacterial, anti-viral, anti-leishmanial, and other activities .
Synthesis Analysis
The synthesis of nitrogen- and oxygen-containing scaffolds, such as 1,2,4-oxadiazoles, has gained momentum due to their versatility in drug discovery . The synthetic target picolinamide clubbed 3-phenyl-1,2,4-oxadiazoles was obtained by treatment of 30 with hydroxyl amine hydrate (31) to get amidoxime (32) followed by cyclization using acyl chloride (33) and O-arylation using 4-chloro-N-methylpicolinamide (35) .Molecular Structure Analysis
Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom . They exist in four regioisomeric forms: 1,2,5-oxadiazole, 1,2,4-oxadiazole, 1,3,4-oxadiazole, and 1,2,3-oxadiazole . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Chemical Reactions Analysis
The combination of the morpholinone and the 5-chlorothiophene-2-carboxamide moiety within the oxazolidinone FXa inhibitors resulted in subnano-molar in vitro potency .Physical And Chemical Properties Analysis
The compound is a white powder . Its molecular formula is C13H8N6O2S2 and its molecular weight is 344.37.Scientific Research Applications
Anticancer Activity
N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)thiophene-2-carboxamide and its derivatives have been explored for their anticancer potential. A study by (Ravinaik et al., 2021) reported the design, synthesis, and evaluation of such compounds, revealing moderate to excellent anticancer activity against several cancer cell lines including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). The investigation highlighted compounds that exhibited higher anticancer activities than the reference drug, etoposide.
Liquid Crystal Properties
The modification of classic calamitic mesogens with oxadiazole and thiophene, as researched by (Zafiropoulos et al., 2008), introduces significant changes to the parent mesogens, affecting their liquid crystal (LC) behavior. This study demonstrated that replacing a phenyl ring in p-quinquephenyl, p-sexiphenyl, and p-septiphenyl with 1,3,4-oxadiazole and thiophene leads to a reduction in melt transitions and a broad nematic range, suggesting potential applications in LC technologies.
Antimicrobial Agents
Further research into the antimicrobial potential of related compounds is illustrated by (Desai et al., 2011) and (Babu et al., 2012). These studies synthesized and evaluated compounds for in vitro antibacterial and antifungal activities, indicating significant activity against a range of pathogens.
Antidiabetic Screening
The potential of this compound derivatives in antidiabetic therapy was investigated by (Lalpara et al., 2021). This research focused on the synthesis of novel dihydropyrimidine derivatives and their evaluation for antidiabetic activity using an α-amylase inhibition assay, highlighting the therapeutic potential of these compounds in diabetes management.
Mechanism of Action
Target of Action
Compounds with a 1,2,4-oxadiazole moiety have been reported to exhibit a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities .
Mode of Action
It is known that 1,2,4-oxadiazole derivatives can interact with their targets in a variety of ways, leading to changes in the function of the target .
Biochemical Pathways
1,2,4-oxadiazole derivatives have been reported to affect a variety of biochemical pathways, leading to downstream effects such as anti-bacterial, anti-viral, and anti-leishmanial activities .
Pharmacokinetics
It is known that the 1,2,4-oxadiazole moiety can enhance hydrolytic and metabolic stability, which could potentially influence the bioavailability of the compound .
Result of Action
1,2,4-oxadiazole derivatives have been reported to exhibit a broad spectrum of biological activities, suggesting that they may have multiple molecular and cellular effects .
Safety and Hazards
Future Directions
The compound is currently under clinical development for the prevention and treatment of thromboembolic diseases . The scarcity of curative action of antibiotics and anti-infective agents and complex genomic structure of microorganism has led to resistance among them leading to ineffectiveness of the currently used treatment regimen . This necessitates the development of new chemical entities to act against these microorganisms .
Biochemical Analysis
Cellular Effects
1,2,4-oxadiazole derivatives have been reported to exhibit various biological activities, including antibacterial, antifungal, and anti-inflammatory activities . These activities suggest that the compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
1,2,4-oxadiazole derivatives have been found to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
1,2,4-oxadiazole derivatives have been studied for their stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies .
Dosage Effects in Animal Models
1,2,4-oxadiazole derivatives have been studied for their effects at different dosages, including threshold effects and toxic or adverse effects at high doses .
Metabolic Pathways
1,2,4-oxadiazole derivatives have been studied for their involvement in various metabolic pathways, including interactions with enzymes or cofactors .
Transport and Distribution
1,2,4-oxadiazole derivatives have been studied for their interactions with transporters or binding proteins, as well as effects on their localization or accumulation .
Subcellular Localization
1,2,4-oxadiazole derivatives have been studied for their subcellular localization and any effects on their activity or function .
Properties
IUPAC Name |
N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2S/c1-9-15-14(19-17-9)10-4-6-11(7-5-10)16-13(18)12-3-2-8-20-12/h2-8H,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEPKVVMAVQTQQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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